Cas no 2168406-47-9 (1-(1-aminoethyl)cyclopropylmethanesulfonyl fluoride)

• Product Name: 1-(1-aminoethyl)cyclopropylmethanesulfonyl fluoride
• CAS No: 2168406-47-9
• MF: C₆H₁₂FNO₂S
• MW: 181.228384017944
• CID: 5999721
• PubChem ID: 165735448
• Update Time: 2025-08-03

1-(1-aminoethyl)cyclopropylmethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1-(1-aminoethyl)cyclopropylmethanesulfonyl fluoride
• 2168406-47-9
• EN300-1577248
• [1-(1-aminoethyl)cyclopropyl]methanesulfonyl fluoride

• Inchi： 1S/C6H12FNO2S/c1-5(8)6(2-3-6)4-11(7,9)10/h5H,2-4,8H2,1H3
• InChI Key： MYLUAHFKBIRAHS-UHFFFAOYSA-N
• SMILES： S(CC1(C(C)N)CC1)(=O)(=O)F

Computed Properties

• Exact Mass: 181.05727796g/mol
• Monoisotopic Mass: 181.05727796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 68.5Ų

Additional information on 1-(1-aminoethyl)cyclopropylmethanesulfonyl fluoride

Professional Introduction to 1-(1-aminoethyl)cyclopropylmethanesulfonyl fluoride (CAS No. 2168406-47-9)

1-(1-aminoethyl)cyclopropylmethanesulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by the CAS number CAS No. 2168406-47-9, belongs to a class of molecules that exhibit promising characteristics for use in synthetic chemistry and drug development. The presence of both an aminoethyl group and a cyclopropylmethylsulfonyl fluoride moiety makes it a versatile intermediate for various chemical transformations, particularly in the synthesis of bioactive molecules.

The< strong>cyclopropylmethylsulfonyl fluoride moiety is particularly noteworthy as it serves as a potent reagent in the introduction of sulfonyl groups into organic molecules. This functionality is widely utilized in medicinal chemistry for the preparation of sulfonamide derivatives, which are known for their broad spectrum of biological activities. The< strong>1-aminoethyl substituent further enhances the compound's utility by providing a nucleophilic site that can participate in various coupling reactions, such as amide and urea bond formations. These features make 1-(1-aminoethyl)cyclopropylmethanesulfonyl fluoride a valuable building block in the construction of complex molecular architectures.

In recent years, there has been growing interest in the development of novel sulfonamide-based drugs due to their efficacy in treating various diseases, including infectious diseases and cancer. The< strong>CAS No. 2168406-47-9-designated compound has been explored in several research studies as a precursor for synthesizing novel sulfonamides with enhanced pharmacological properties. For instance, researchers have investigated its use in generating sulfonamide derivatives with improved solubility and bioavailability, which are critical factors for drug formulation and delivery.

One of the most compelling aspects of 1-(1-aminoethyl)cyclopropylmethanesulfonyl fluoride is its role in facilitating the introduction of fluorine atoms into organic molecules. Fluorinated compounds often exhibit improved metabolic stability, lipophilicity, and binding affinity to biological targets, making them attractive candidates for drug development. The< strong>cyclopropylmethylsulfonyl fluoride group can be selectively converted into other functional groups under controlled conditions, allowing for further modifications and tailoring of the molecule's properties.

The< strong>1-aminoethyl moiety also plays a crucial role in modulating the electronic and steric properties of the molecule. This group can participate in hydrogen bonding interactions, which are important for the design of molecules with specific binding affinities to biological targets. Additionally, the presence of this group can influence the conformational flexibility of the molecule, which is a key factor in determining its biological activity.

In terms of synthetic applications, 1-(1-aminoethyl)cyclopropylmethanesulfonyl fluoride has been used as an intermediate in the preparation of various heterocyclic compounds. Heterocycles are widely prevalent in biologically active molecules and often serve as core structures in pharmaceuticals. The ability to efficiently incorporate this compound into larger molecular frameworks makes it a valuable tool for synthetic chemists working on drug discovery projects.

The compound's utility extends beyond its role as a synthetic intermediate. It has also been explored as a potential reagent in cross-coupling reactions, where it can serve as a source of sulfonyl groups for forming carbon-sulfur bonds. These types of reactions are fundamental in constructing complex organic molecules and have wide-ranging applications in both academic research and industrial settings.

In conclusion, 1-(1-aminoethyl)cyclopropylmethanesulfonyl fluoride (CAS No. 2168406-47-9) is a multifunctional compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an invaluable tool for synthetic chemists seeking to create novel bioactive molecules. The ongoing exploration of this compound's applications underscores its importance as a building block in modern medicinal chemistry.